Cas no 896832-24-9 ((2Z)-6-hydroxy-7-(morpholin-4-yl)methyl-2-(pyridin-3-yl)methylidene-2,3-dihydro-1-benzofuran-3-one)

(2Z)-6-hydroxy-7-(morpholin-4-yl)methyl-2-(pyridin-3-yl)methylidene-2,3-dihydro-1-benzofuran-3-one is a synthetic organic compound featuring a benzofuranone core substituted with a morpholine moiety and a pyridinylmethylidene group. Its structural complexity and functional groups contribute to its potential as an intermediate in pharmaceutical and agrochemical research. The hydroxyl group at the 6-position enhances solubility and reactivity, while the morpholine and pyridine substituents may influence biological activity, particularly in targeting specific enzymes or receptors. The (2Z)-configuration ensures stereochemical precision, making it valuable for studies requiring defined molecular geometry. This compound is suited for applications in medicinal chemistry, where its scaffold could serve as a basis for developing novel bioactive molecules.
(2Z)-6-hydroxy-7-(morpholin-4-yl)methyl-2-(pyridin-3-yl)methylidene-2,3-dihydro-1-benzofuran-3-one structure
896832-24-9 structure
Product Name:(2Z)-6-hydroxy-7-(morpholin-4-yl)methyl-2-(pyridin-3-yl)methylidene-2,3-dihydro-1-benzofuran-3-one
CAS No:896832-24-9
MF:C19H18N2O4
MW:338.357224941254
CID:5423988
Update Time:2025-08-05

(2Z)-6-hydroxy-7-(morpholin-4-yl)methyl-2-(pyridin-3-yl)methylidene-2,3-dihydro-1-benzofuran-3-one Chemical and Physical Properties

Names and Identifiers

    • (2Z)-6-hydroxy-7-(morpholin-4-ylmethyl)-2-(pyridin-3-ylmethylidene)-1-benzofuran-3-one
    • (2Z)-6-hydroxy-7-(morpholin-4-yl)methyl-2-(pyridin-3-yl)methylidene-2,3-dihydro-1-benzofuran-3-one
    • Inchi: 1S/C19H18N2O4/c22-16-4-3-14-18(23)17(10-13-2-1-5-20-11-13)25-19(14)15(16)12-21-6-8-24-9-7-21/h1-5,10-11,22H,6-9,12H2
    • InChI Key: FUIVWNVEDNSISY-UHFFFAOYSA-N
    • SMILES: O1C2=C(CN3CCOCC3)C(O)=CC=C2C(=O)C1=CC1=CC=CN=C1

(2Z)-6-hydroxy-7-(morpholin-4-yl)methyl-2-(pyridin-3-yl)methylidene-2,3-dihydro-1-benzofuran-3-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F3385-2304-2μmol
(2Z)-6-hydroxy-7-[(morpholin-4-yl)methyl]-2-[(pyridin-3-yl)methylidene]-2,3-dihydro-1-benzofuran-3-one
896832-24-9
2μmol
$57.0 2023-09-11
Life Chemicals
F3385-2304-5μmol
(2Z)-6-hydroxy-7-[(morpholin-4-yl)methyl]-2-[(pyridin-3-yl)methylidene]-2,3-dihydro-1-benzofuran-3-one
896832-24-9
5μmol
$63.0 2023-09-11
Life Chemicals
F3385-2304-10μmol
(2Z)-6-hydroxy-7-[(morpholin-4-yl)methyl]-2-[(pyridin-3-yl)methylidene]-2,3-dihydro-1-benzofuran-3-one
896832-24-9
10μmol
$69.0 2023-09-11
Life Chemicals
F3385-2304-20μmol
(2Z)-6-hydroxy-7-[(morpholin-4-yl)methyl]-2-[(pyridin-3-yl)methylidene]-2,3-dihydro-1-benzofuran-3-one
896832-24-9
20μmol
$79.0 2023-09-11
Life Chemicals
F3385-2304-1mg
(2Z)-6-hydroxy-7-[(morpholin-4-yl)methyl]-2-[(pyridin-3-yl)methylidene]-2,3-dihydro-1-benzofuran-3-one
896832-24-9
1mg
$54.0 2023-09-11
Life Chemicals
F3385-2304-2mg
(2Z)-6-hydroxy-7-[(morpholin-4-yl)methyl]-2-[(pyridin-3-yl)methylidene]-2,3-dihydro-1-benzofuran-3-one
896832-24-9
2mg
$59.0 2023-09-11
Life Chemicals
F3385-2304-3mg
(2Z)-6-hydroxy-7-[(morpholin-4-yl)methyl]-2-[(pyridin-3-yl)methylidene]-2,3-dihydro-1-benzofuran-3-one
896832-24-9
3mg
$63.0 2023-09-11
Life Chemicals
F3385-2304-4mg
(2Z)-6-hydroxy-7-[(morpholin-4-yl)methyl]-2-[(pyridin-3-yl)methylidene]-2,3-dihydro-1-benzofuran-3-one
896832-24-9
4mg
$66.0 2023-09-11
Life Chemicals
F3385-2304-5mg
(2Z)-6-hydroxy-7-[(morpholin-4-yl)methyl]-2-[(pyridin-3-yl)methylidene]-2,3-dihydro-1-benzofuran-3-one
896832-24-9
5mg
$69.0 2023-09-11
Life Chemicals
F3385-2304-10mg
(2Z)-6-hydroxy-7-[(morpholin-4-yl)methyl]-2-[(pyridin-3-yl)methylidene]-2,3-dihydro-1-benzofuran-3-one
896832-24-9
10mg
$79.0 2023-09-11

(2Z)-6-hydroxy-7-(morpholin-4-yl)methyl-2-(pyridin-3-yl)methylidene-2,3-dihydro-1-benzofuran-3-one Related Literature

Additional information on (2Z)-6-hydroxy-7-(morpholin-4-yl)methyl-2-(pyridin-3-yl)methylidene-2,3-dihydro-1-benzofuran-3-one

Compound Introduction: (2Z)-6-hydroxy-7-(morpholin-4-yl)methyl-2-(pyridin-3-yl)methylidene-2,3-dihydro-1-benzofuran-3-one (CAS No. 896832-24-9)

The compound (2Z)-6-hydroxy-7-(morpholin-4-yl)methyl-2-(pyridin-3-yl)methylidene-2,3-dihydro-1-benzofuran-3-one, identified by its CAS number 896832-24-9, represents a significant advancement in the realm of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple pharmacophoric groups, including hydroxyl, morpholine, and pyridine moieties, suggests a multifaceted interaction with biological targets, making it a promising candidate for further exploration.

In recent years, the development of novel heterocyclic compounds has been a focal point in the pharmaceutical industry. The benzofuran scaffold, a core structural component of (2Z)-6-hydroxy-7-(morpholin-4-yl)methyl-2-(pyridin-3-yl)methylidene-2,3-dihydro-1-benzofuran-3-one, is well-documented for its biological activity and versatility. Studies have demonstrated that benzofuran derivatives exhibit a wide range of pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The specific arrangement of functional groups in this compound not only enhances its binding affinity but also modulates its pharmacokinetic profile, making it an attractive candidate for therapeutic intervention.

The morpholine moiety in (2Z)-6-hydroxy-7-(morpholin-4-yl)methyl-2-(pyridin-3-yl)methylidene-2,3-dihydro-1-benzofuran-3-one plays a crucial role in stabilizing the molecule's three-dimensional structure and facilitating interactions with biological targets. Morpholine derivatives are known for their ability to enhance drug solubility and bioavailability, which are critical factors in the development of effective pharmaceutical agents. Furthermore, the pyridine group contributes to the compound's ability to interact with various enzymes and receptors, further expanding its potential therapeutic applications.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of novel compounds with greater accuracy. Molecular modeling studies on (2Z)-6-hydroxy-7-(morpholin-4-ylmethyl)-2-(pyridin--3--ylmethylidene--) 2 , 3 --dihydro--1--benzofuran--3--one have revealed promising interactions with key targets involved in inflammatory and metabolic disorders. These findings align with the growing interest in developing small-molecule inhibitors that can modulate pathways associated with these conditions. The compound's structural features make it a strong candidate for further investigation in the context of drug discovery.

The synthesis of (2Z)-6-hydroxy--7--(morpholin--4--ylylmethyl)-- 2 --(pyridin--3--ylylmethylidene)-- 2 , 3 --dihydro--1--benzofuran--3--one represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of functional groups to achieve the desired molecular architecture. This process highlights the importance of advanced synthetic techniques in constructing complex heterocyclic compounds. The successful synthesis not only validates the theoretical framework but also opens up avenues for further structural optimization and derivatization.

Ongoing research is focused on exploring the pharmacological profile of (2Z)-6-hydroxy--7--(morpholin--4--ylylmethyl)-- 2 --(pyridin--3--ylylmethylidene)-- 2 , 3 --dihydro--1--benzofuran--3--one through both in vitro and in vivo studies. Preliminary results suggest that this compound exhibits significant anti-inflammatory activity by modulating key signaling pathways involved in inflammation. Additionally, its ability to interact with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX) positions it as a potential lead compound for developing novel anti-inflammatory drugs.

The role of computational tools in drug discovery cannot be overstated. Advanced algorithms and machine learning models are being employed to predict the binding affinity and toxicity profiles of novel compounds like (2Z)-6-hydroxy--7--(morpholin--4-ylylmethyl)-- 2 --(pyridin---ylymethylidene)-- -dihydro---benzofuran---one. These tools help researchers identify promising candidates early in the discovery process, thereby reducing the time and cost associated with traditional screening methods. The integration of computational chemistry with experimental techniques has significantly accelerated the development pipeline for new pharmaceutical agents.

The benzofuran scaffold is particularly noteworthy due to its broad spectrum of biological activities. In addition to anti-inflammatory properties, benzofuran derivatives have shown promise in treating neurological disorders, cancer, and infectious diseases. The structural diversity within this class of compounds allows for targeted modifications that can fine-tune their pharmacological effects. This flexibility makes benzofurans an invaluable scaffold for medicinal chemists seeking to develop innovative therapeutic agents.

The morpholine group is another key feature that contributes to the unique properties of (2Z)-6-hydroxy---7---(morpholin---4---ylylmethyl)--- - -dihydro---1---benzofuran---one. Morpholine derivatives are known for their ability to enhance drug permeability across biological membranes, which is essential for achieving effective therapeutic levels. Furthermore, their stability under various physiological conditions makes them suitable candidates for oral administration. These characteristics position morpholine-containing compounds as attractive options for developing new drugs.

In conclusion, (2Z)-6-hydroxy----7----(morpholin----4----ylylmethyl)---- - -dihydro----1----benzofuran---- represents a significant advancement in pharmaceutical chemistry with its complex structural framework and multifaceted pharmacological potential. Its unique combination of functional groups makes it a promising candidate for further exploration in drug discovery efforts aimed at treating various diseases. The ongoing research into this compound underscores its importance as a lead structure for developing novel therapeutic agents.

Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.